Cas no 1213398-92-5 ((1S)-1-(2-ANTHRYL)-2,2,2-TRIFLUOROETHYLAMINE)

• Product Name: (1S)-1-(2-ANTHRYL)-2,2,2-TRIFLUOROETHYLAMINE
• CAS No: 1213398-92-5
• MF: C₁₆H₁₂F₃N
• MW: 275.268394470215
• CID: 5593700
• PubChem ID: 66512032
• Update Time: 2025-05-22

(1S)-1-(2-ANTHRYL)-2,2,2-TRIFLUOROETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-ANTHRYL)-2,2,2-TRIFLUOROETHYLAMINE
• 2-Anthracenemethanamine, α-(trifluoromethyl)-, (αS)-
• N13908
• 1213398-92-5
• AKOS015926104

• Inchi： 1S/C16H12F3N/c17-16(18,19)15(20)13-6-5-12-7-10-3-1-2-4-11(10)8-14(12)9-13/h1-9,15H,20H2/t15-/m0/s1
• InChI Key： GYHKGMNJBQKBNZ-HNNXBMFYSA-N
• SMILES： [C@@H](C1=CC=C2C(=C1)C=C1C(C=CC=C1)=C2)(N)C(F)(F)F

Computed Properties

• Exact Mass: 275.09218387g/mol
• Monoisotopic Mass: 275.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±45.0 °C(Predicted)
• pka: 4.28±0.30(Predicted)

Additional information on (1S)-1-(2-ANTHRYL)-2,2,2-TRIFLUOROETHYLAMINE

Compound CAS No. 1213398-92-5: (1S)-1-(2-Anthryl)-2,2,2-Trifluoroethylamine

The compound (1S)-1-(2-Anthryl)-2,2,2-Trifluoroethylamine, identified by the CAS number 1213398-92-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an anthracene moiety (anthryl) with a trifluoroethylamine group. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of anthryl-containing compounds in the development of advanced materials, particularly in the realm of optoelectronics and organic electronics. The anthracene group, a polycyclic aromatic hydrocarbon, contributes to the molecule's conjugated π-system, enhancing its electronic properties. This makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The integration of the trifluoroethylamine group further modulates the electronic characteristics, offering tunability for specific functional requirements.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity at the chiral center. This method not only ensures the correct stereochemistry but also minimizes waste and enhances process sustainability—a critical consideration in modern chemical synthesis.

The compound's stability and reactivity have been extensively studied under different conditions. Experimental data indicate that the trifluoromethyl groups significantly stabilize the molecule through inductive effects, while the amine group introduces nucleophilic character, making it reactive towards electrophilic species. These properties make it suitable for use as an intermediate in more complex molecular constructions or as a building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed quantum mechanical modeling of this compound. These studies reveal that the molecule exhibits strong fluorescence properties due to its extended conjugation system. Such findings suggest potential applications in bioimaging and sensing technologies, where fluorescent markers are essential.

In conclusion, (1S)-1-(2-Anthryl)-2,2,2-Trifluoroethylamine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and tunable properties position it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to make significant contributions to the advancement of modern science and technology.